Cas no 5464-14-2 (1-[methyl(propyl)amino]propan-2-ol)
5464-14-2 structure
Product Name:1-[methyl(propyl)amino]propan-2-ol
1-[methyl(propyl)amino]propan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-[methyl(propyl)amino]propan-2-ol
- 2-Propanol, 1-[(methyl)propylamino]-
- AC1L5L5A
- AC1Q76OI
- AR-1E5120
- CTK5A2041
- NSC26890
- NSC-26890
- X27BS7E7XY
- 5464-14-2
- 1-(Methylpropylamino)-2-propanol
- 1-(methyl-propylamino)propan-2-ol
- DTXSID70282619
- 2-Propanol, 1-(methylpropylamino)-
- SCHEMBL13295125
-
- Inchi: 1S/C7H17NO/c1-4-5-8(3)6-7(2)9/h7,9H,4-6H2,1-3H3
- InChI Key: BZNXFCSZEDRKMY-UHFFFAOYSA-N
- SMILES: OC(C)CN(C)CCC
Computed Properties
- Exact Mass: 131.13111
- Monoisotopic Mass: 131.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 65.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 23.5Ų
Experimental Properties
- Density: 0.879
- Boiling Point: 180.5°C at 760 mmHg
- Flash Point: 53.1°C
- Refractive Index: 1.444
- PSA: 23.47
- LogP: 0.70900
1-[methyl(propyl)amino]propan-2-ol Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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